[[Amino-(4-chlorophenyl)methylidene]amino] prop-2-enoate

• IUPAC Name: [[amino-(4-chlorophenyl)methylidene]amino] prop-2-enoate
• InChI: InChI=1S/C10H9ClN2O2/c1-2-9(14)15-13-10(12)7-3-5-8(11)6-4-7/h2-6H,1H2,(H2,12,13)
• InChI Key: KAHKDWZHMZKYRS-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)ON=C(C1=CC=C(C=C1)Cl)N
• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol

Description

[Amino-(4-chlorophenyl)methylidene]amino prop-2-enoate is a chemical compound with the molecular formula C10H9ClN2O2 and a molecular weight of 224.64 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [Amino-(4-chlorophenyl)methylidene]amino prop-2-enoate typically involves the condensation of 4-chlorobenzaldehyde with glycine, followed by esterification with acrylic acid. The reaction conditions often include the use of a suitable solvent, such as ethanol or methanol, and a catalyst, such as hydrochloric acid or sulfuric acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process may include additional purification steps, such as recrystallization or chromatography, to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

[Amino-(4-chlorophenyl)methylidene]amino prop-2-enoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions may vary depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding oxides, while reduction may produce reduced forms of the compound.

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It has been investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is being explored for its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of [Amino-(4-chlorophenyl)methylidene]amino prop-2-enoate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to [Amino-(4-chlorophenyl)methylidene]amino prop-2-enoate include:

• 2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enoate
• 2-cyano-3-(3-methyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enoate
• 2-aminopyrimidin-4(3H)-one and its derivatives

Uniqueness

What sets [Amino-(4-chlorophenyl)methylidene]amino prop-2-enoate apart from these similar compounds is its unique chemical structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various scientific and industrial applications.